molecular formula C14H21NO B8304215 N-[2-(4-ethylphenyl)-1,1-dimethylethyl]acetamide

N-[2-(4-ethylphenyl)-1,1-dimethylethyl]acetamide

Cat. No.: B8304215
M. Wt: 219.32 g/mol
InChI Key: WWSSURHYWQOIAE-UHFFFAOYSA-N
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Description

N-[2-(4-ethylphenyl)-1,1-dimethylethyl]acetamide is a useful research compound. Its molecular formula is C14H21NO and its molecular weight is 219.32 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H21NO

Molecular Weight

219.32 g/mol

IUPAC Name

N-[1-(4-ethylphenyl)-2-methylpropan-2-yl]acetamide

InChI

InChI=1S/C14H21NO/c1-5-12-6-8-13(9-7-12)10-14(3,4)15-11(2)16/h6-9H,5,10H2,1-4H3,(H,15,16)

InChI Key

WWSSURHYWQOIAE-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC=C(C=C1)CC(C)(C)NC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

6.2 mL of concentrated sulfuric acid is added dropwise to 15.5 g (87 mmol) of 1-(4-ethylphenyl)-2-methylpropan-2-ol in 4.8 mL (91 mmol) acetonitrile and 15 mL glacial acetic acid within 15 minutes, during which time the temperature rises to 65° C. It is then stirred for one hour, diluted with ice water, and made alkaline with concentrated sodium hydroxide solution. After another 30 minutes' stirring, the solid precipitated is suction filtered and washed with water. The crude product is dissolved in ethyl acetate, dried with sodium sulfate, and evaporated down. The oil remaining is combined with petroleum ether, whereupon a solid is precipitated which is filtered off and dried. Yield: 16.3 g (85%); melting point 90° C.-92° C.
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